Cas no 899588-25-1 ((2E)-1-(4-Aminophenyl)-3-biphenyl-4-yl-prop-2-en-1-one)

• Product Name: (2E)-1-(4-Aminophenyl)-3-biphenyl-4-yl-prop-2-en-1-one
• CAS No: 899588-25-1
• MF: C₂₁H₁₇NO
• MW: 299.365785360336
• CID: 1070003
• PubChem ID: 22786815
• Update Time: 2025-09-27

(2E)-1-(4-Aminophenyl)-3-biphenyl-4-yl-prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(4-Aminophenyl)-3-biphenyl-4-yl-prop-2-en-1-one
• (E)-1-(4-aminophenyl)-3-(4-phenylphenyl)prop-2-en-1-one
• 3-([1,1'-Biphenyl]-4-yl)-1-(4-aminophenyl)prop-2-en-1-one
• AKOS003743716
• 899588-25-1
• CHEMBL3621990
• (2E)-1-(4-aminophenyl)-3-(biphenyl-4-yl)prop-2-en-1-one
• STK504881

• Inchi： 1S/C21H17NO/c22-20-13-11-19(12-14-20)21(23)15-8-16-6-9-18(10-7-16)17-4-2-1-3-5-17/h1-15H,22H2/b15-8+
• InChI Key： XYOWXAVBJRMQHW-OVCLIPMQSA-N
• SMILES： O=C(/C=C/C1C=CC(=CC=1)C1C=CC=CC=1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 299.131014166g/mol
• Monoisotopic Mass: 299.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 43.1Ų

(2E)-1-(4-Aminophenyl)-3-biphenyl-4-yl-prop-2-en-1-one Security Information

• HazardClass：IRRITANT

Additional information on (2E)-1-(4-Aminophenyl)-3-biphenyl-4-yl-prop-2-en-1-one

Chemical Profile of (2E)-1-(4-Aminophenyl)-3-biphenyl-4-yl-prop-2-en-1-one (CAS No. 899588-25-1)

(2E)-1-(4-Aminophenyl)-3-biphenyl-4-yl-prop-2-en-1-one, identified by its CAS number 899588-25-1, is a structurally complex organic compound that has garnered attention in the field of medicinal chemistry due to its unique pharmacophoric features. This molecule belongs to the class of biphenyl derivatives, characterized by a phenyl ring linked to another phenyl ring through an aliphatic chain. The presence of an amine group at the para position of one phenyl ring and a conjugated enone system at the other end imparts distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The compound’s molecular structure consists of a central propenone unit (prop-2-en-1-one) connected to a biphenyl moiety, with an additional amino substituent on one of the phenyl rings. This arrangement creates a rigid scaffold with potential for multiple interactions with biological targets. The conjugation between the carbonyl group and the double bond enhances its ability to participate in hydrogen bonding and π-stacking interactions, which are critical for binding affinity in drug design.

Recent studies have highlighted the significance of biphenyl-based compounds in medicinal chemistry, particularly for their role as scaffolds in developing small-molecule inhibitors targeting various diseases. The amine substituent in (2E)-1-(4-Aminophenyl)-3-biphenyl-4-yl-prop-2-en-1-one provides a versatile handle for further functionalization, enabling the synthesis of analogs with tailored pharmacological properties. This feature has been exploited in the design of molecules targeting enzyme inhibition, particularly kinases and proteases, which are key players in cancer and inflammatory diseases.

In the context of contemporary drug discovery, the development of selective inhibitors remains a cornerstone strategy. The biphenyl core in (2E)-1-(4-Aminophenyl)-3-biphenyl-4-yl-prop-2-en-1-one offers a privileged scaffold that can be modified to enhance binding affinity and selectivity. For instance, recent computational studies have demonstrated that biphenyl derivatives can effectively occupy deep binding pockets in protein targets, leading to high-affinity interactions. The presence of both aromatic and heteroaromatic-like features in this molecule makes it an attractive candidate for designing molecules with improved pharmacokinetic profiles.

The enone system in (2E)-1-(4-Aminophenyl)-3-biphenyl-4-yl-prop-2-en-1-one also contributes to its potential as a pharmacological entity. Enones are known to exhibit versatile reactivity, including Michael addition and cycloaddition reactions, which can be leveraged to develop prodrugs or bioconjugates. Additionally, the conjugated system can influence electronic properties, affecting both lipophilicity and metabolic stability—key parameters in drug design.

Emerging research has begun to explore the biological activity of biphenyl derivatives beyond traditional kinase inhibition. For example, studies have suggested that certain biphenyl-based compounds may exhibit anti-inflammatory and antioxidant properties, potentially making them useful in treating neurodegenerative diseases or chronic inflammatory conditions. The amine group at position 4 of the phenyl ring is particularly noteworthy, as it can be modified to introduce additional functional groups that modulate biological activity.

The synthesis of (2E)-1-(4-Aminophenyl)-3-biphenyl-4-yl-prop-2-en-1-one involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key synthetic strategies include cross-coupling reactions such as Suzuki-Miyaura couplings to construct the biphenylene core, followed by functional group interconversions to introduce the amine and enone moieties. Advances in catalytic systems have enabled more efficient and scalable synthesis routes, making it feasible to produce this compound in sufficient quantities for biological testing.

In conclusion, (2E)-1-(4-Aminophenyl)-3-biphenyl-4-yl-prop-2-en-1-one (CAS No. 899588-25-1) represents a structurally intriguing molecule with significant potential in medicinal chemistry. Its unique combination of pharmacophoric elements—amine functionality, biphenylene core, and conjugated enone system—makes it a valuable scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new biological activities and synthetic strategies for this class of compounds, positioning them as promising candidates for future drug development efforts.